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Compound of Interest

Compound Name: Boc-Gly-ONp

Cat. No.: B558417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for N-α-(tert-

Butoxycarbonyl)glycine p-nitrophenyl ester (Boc-Gly-ONp), a key reagent in peptide synthesis.

Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining the

integrity of experimental outcomes.

Chemical and Physical Properties
Boc-Gly-ONp is a Boc-protected glycine compound.[1] It is essential to be aware of its physical

and chemical properties to handle it safely.
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Property Value Source

Chemical Formula C₁₃H₁₆N₂O₆ [1][2][3]

Molecular Weight 296.28 g/mol [1][2][3]

CAS Number 3655-05-8 [2]

Appearance
White to off-white or brown

powder/crystals
Chem-Impex

Melting Point 56-66 °C Chem-Impex

Purity ≥98% (TLC/HPLC) Chem-Impex, PubChem

Solubility

Generally soluble in organic

solvents like Dichloromethane

(DCM) and Dimethylformamide

(DMF).

Inferred from related

compounds

Storage Conditions
Store at 0-8°C in a tightly

closed container.
Chem-Impex

Hazard Identification and Toxicology
While a specific, comprehensive toxicological profile for Boc-Gly-ONp is not readily available,

data from related compounds, such as Boc-Gly-OH and p-nitrophenol (a potential hydrolysis

product), indicate potential hazards.

GHS Hazard Statements for Structurally Related Compounds (Boc-Gly-OH):

H302: Harmful if swallowed.[4]

H318: Causes serious eye damage.[4]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation.
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Eye Contact: May cause serious eye irritation or damage.

Ingestion: May be harmful if swallowed.

Toxicology of p-Nitrophenol: p-Nitrophenol, which can be released upon hydrolysis of Boc-Gly-
ONp, has documented toxicity. Animal studies have shown that inhalation exposure can lead to

hematological, neurological, and ocular effects.[5] Oral exposure is associated with decreased

body weight.[5]

Compound Metric Value Species Route Source

Boc-Gly-OH ATE (Oral) 500 mg/kg Oral PubChem

ATE: Acute Toxicity Estimate. This value is for N-(tert-butoxycarbonyl)glycine and is provided as

a reference for a structurally similar compound.

Safety and Handling Precautions
Adherence to standard laboratory safety protocols is paramount when working with Boc-Gly-
ONp.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Respiratory Protection: For operations that may generate dust, a dust mask or respirator is

recommended.

Skin and Body Protection: Wear a lab coat and closed-toe shoes.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powdered form or when performing reactions.

Hygiene Measures
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Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Experimental Protocols
The following are generalized protocols for the use of Boc-Gly-ONp in peptide synthesis,

emphasizing safe handling.

General Protocol for Peptide Coupling using Boc-Gly-
ONp
This protocol outlines the steps for coupling Boc-Gly-ONp to a resin-bound amino acid in solid-

phase peptide synthesis (SPPS).

Resin Preparation: Swell the resin (e.g., Merrifield resin with a C-terminal protected amino

acid) in an appropriate solvent like Dichloromethane (DCM) or Dimethylformamide (DMF).

Deprotection: Remove the N-terminal protecting group (e.g., Fmoc) from the resin-bound

amino acid using a suitable deprotection agent (e.g., piperidine in DMF).

Washing: Thoroughly wash the resin with DMF to remove the deprotection agent and

byproducts.

Coupling:

In a separate vessel, dissolve Boc-Gly-ONp (typically 1.5-3 equivalents relative to the

resin substitution) in DMF.

Add the Boc-Gly-ONp solution to the washed and deprotected resin.

Allow the reaction to proceed with gentle agitation for 2-4 hours, or until a completion test

(e.g., ninhydrin test) indicates the absence of free amines.

Washing: Wash the resin thoroughly with DMF and DCM to remove excess reagents and

byproducts.
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Cycle Repetition: Repeat the deprotection, washing, and coupling steps for the subsequent

amino acids in the peptide sequence.

Spill and Waste Disposal Protocol
Small Spills: In case of a small spill of the solid material, carefully sweep it up, avoiding dust

generation, and place it in a designated, labeled container for chemical waste.

Large Spills: For larger spills, evacuate the area and follow institutional emergency

procedures.

Waste Disposal: Dispose of all waste materials, including unused reagent, reaction mixtures,

and contaminated materials, in accordance with local, state, and federal regulations. Never

dispose of chemical waste down the drain.

Storage and Stability
Storage: Store Boc-Gly-ONp in a tightly sealed container in a cool, dry place, ideally

between 0°C and 8°C.

Stability: The compound is generally stable under recommended storage conditions. Avoid

exposure to moisture and strong oxidizing agents.

Visualized Workflows and Relationships
Safe Handling Workflow for Boc-Gly-ONp
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Caption: A logical workflow for the safe handling of Boc-Gly-ONp.
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Boc-Gly-ONp in Peptide Bond Formation
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Caption: The role of Boc-Gly-ONp in peptide bond formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b558417#safety-and-handling-precautions-for-boc-gly-
onp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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